5-(7-(2-fluorophenyl)-1,4-thiazepane-4-carbonyl)pyridin-2(1H)-one
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Description
5-(7-(2-fluorophenyl)-1,4-thiazepane-4-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C17H17FN2O2S and its molecular weight is 332.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Photophysical Properties
Research has explored the synthesis of novel compounds with related structures, emphasizing their photophysical properties and potential applications in fields like organic electronics and fluorescence imaging. For example, the development of carbon dots with high fluorescence quantum yield highlights the role of organic fluorophores in determining fluorescence origins, suggesting applications in nanoscale materials and sensor technologies (Lei Shi et al., 2016).
Antimicrobial and Antitumor Activities
Several studies have synthesized new chemical entities starting from related compounds to evaluate their antimicrobial and antitumor activities. These efforts aim to discover new therapeutic agents. For instance, the synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide and their evaluation for antimicrobial activities reveal the potential of such compounds in developing new antimicrobials (Hacer Bayrak et al., 2009).
Optical and Electronic Properties
The exploration of optical and electronic properties of related compounds, such as thiazole-conjugated pyridinium complexes, offers insights into their applications in optoelectronics and fluorescent materials. The solvent-sensitive charge-transfer absorption behaviors and dual-emissive fluorescent properties of these compounds suggest their utility in designing new optical materials (Zhan-Xian Li et al., 2009).
Anticancer Agent Development
Research on novel pyridine-thiazole hybrid molecules has shown high antiproliferative activity against various tumor cell lines, indicating the potential of these compounds as anticancer agents. Such studies are crucial for developing new therapeutic strategies against cancer (I. Ivasechko et al., 2022).
Interfacial Layers for Polymer Solar Cells
The development of alcohol-soluble conjugated polymers incorporating pyridine as cathode interfacial layers for polymer solar cells highlights the importance of related compounds in improving the efficiency and performance of solar energy devices (Guiting Chen et al., 2017).
Properties
IUPAC Name |
5-[7-(2-fluorophenyl)-1,4-thiazepane-4-carbonyl]-1H-pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O2S/c18-14-4-2-1-3-13(14)15-7-8-20(9-10-23-15)17(22)12-5-6-16(21)19-11-12/h1-6,11,15H,7-10H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPZZIQRJCSRKHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CC=C2F)C(=O)C3=CNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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